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Compound of Interest

Compound Name: Flavanthrone

Cat. No.: B036509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of flavanthrone, a polycyclic aromatic

compound with significant applications as a high-performance yellow pigment and potential for

use in advanced materials and pharmaceuticals. This document outlines its core

physicochemical properties, details relevant experimental protocols for its synthesis and

purification, and explores its potential biological interactions.

Core Physicochemical Data
Flavanthrone is a large, planar molecule, which contributes to its high thermal stability and

insolubility in water and many common organic solvents.[1] Its key quantitative properties are

summarized below.

Property Value

Molecular Formula C₂₈H₁₂N₂O₂[1][2][3][4]

Molecular Weight 408.41 g/mol [1][2][3][5]

Appearance Yellow to orange crystalline solid/powder[1][2][3]

CAS Number 475-71-8[2][3][4]
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The synthesis and purification of flavanthrone are critical for achieving the desired purity and

crystalline form for its various applications. The following sections detail established

methodologies.

Synthesis of Flavanthrone
Industrial production of flavanthrone typically involves the condensation of anthraquinone

derivatives.[2] One common historical method involves the treatment of 2-amino-anthraquinone

with antimony pentachloride or titanium tetrachloride in nitrobenzene.[1] Another approach is

the Ullmann reaction on acylated 1-chloro-2-amino-anthraquinone, followed by alkaline

treatment.[1]

A patented method for producing a specific crystalline form of flavanthrone involves the

following steps:[1]

Acidic Treatment: Crude flavanthrone is added to an agitated solution of either concentrated

nitric acid or a mixture of sulfuric acid and an aromatic sulfonate (e.g., sodium xylene

sulfonate).

Mixing: The mixture is maintained at a temperature between room temperature and 80°C for

1 to 3 hours to ensure uniform mixing.

Precipitation: The reaction mass is then "drowned" with water, and ice is added to lower the

temperature to between 0° and 10°C.

Heating and Filtration: The suspension is heated to 90-100°C for 1 to 3 hours, followed by

filtration and washing of the precipitate.

Oxidative Reslurrying: The filtered solid is reslurried in water containing an oxidizing agent,

such as sodium hypochlorite, and heated.

Final Isolation: The product is filtered, washed, and dried to yield the final flavanthrone
pigment.[1]

Purification of Flavanthrone Pigment
To achieve the high purity required for pigment applications, crude flavanthrone must be

purified to remove impurities that can affect its coloristic properties.[6] A common purification
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technique is solvent extraction.[6]

Solvent Selection: A suitable solvent is chosen in which the impurities are soluble but

flavanthrone is not. N,N'-dimethylacetamide is an effective solvent for this purpose.[6]

Extraction: The impure flavanthrone is slurried in the chosen solvent. For more efficient

purification, continuous extraction methods, such as using a Soxhlet extractor, are employed.

The extraction can be performed at room temperature, but elevated temperatures up to the

boiling point of the solvent will expedite the process.[6]

Isolation: Following extraction, the purified pigment is separated from the solvent by filtration,

centrifugation, or decantation.[6]

Washing and Drying: The pigment is then washed with a solvent like methanol or water to

remove any residual extraction solvent and dried to obtain the final, purified product.[6]

Potential Biological Signaling Pathways
While research into the specific biological activities of flavanthrone is ongoing, its structural

classification as a flavonoid suggests potential interactions with various cellular signaling

pathways.[5] Flavonoids are known to exhibit a range of biological effects, including anti-

inflammatory and antioxidant activities.[5] One of the key pathways implicated in inflammation

is the Nuclear Factor-kappa B (NF-κB) signaling pathway. The diagram below illustrates a

simplified representation of this pathway, which could be a potential target for flavanthrone
and other related flavonoids.
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Potential Interaction of Flavonoids with the NF-κB Signaling Pathway
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Caption: A diagram of the NF-κB signaling pathway and a hypothesized inhibitory role for

flavanthrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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